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These application notes provide a detailed overview of the essential dosimetry protocols for the
medical use of Iridium-192 (*°2|r), a common radioisotope in high-dose-rate (HDR)
brachytherapy. Accurate dosimetry is paramount for the safe and effective delivery of radiation
treatment. This document outlines the key recommendations and methodologies for source
calibration, quality assurance, and dose calculation based on established international
protocols.

Introduction to Iridium-192 Brachytherapy

Iridium-192 is a gamma-emitting radioisotope with a half-life of 73.8 days and a mean photon
energy of 397 keV.[1] It is widely used in HDR brachytherapy, a form of internal radiation
therapy where a miniaturized, high-activity 1°2Ir source is temporarily placed inside or near a
tumor.[2] The high specific activity of 1°2Ir allows for the manufacturing of small yet potent
sources, enabling the delivery of a high radiation dose to the target volume while minimizing
exposure to surrounding healthy tissues.[2] The effectiveness and safety of 1°2Ir brachytherapy
are critically dependent on the precise determination and verification of the radiation dose
delivered.[3]

Source Calibration

The calibration of the 192|r source is a fundamental step in the dosimetry chain and is essential
for accurate treatment delivery.[4] The recommended quantity for specifying the strength of
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gamma-emitting brachytherapy sources is the Reference Air Kerma Rate (RAKR).[4][5] RAKR
is defined as the kerma rate to air, in air, at a reference distance of 1 meter, corrected for air
attenuation and scattering.[4][5]

Calibration Methods

Several methods are employed for the calibration of 1°2lr HDR sources, with the in-air
measurement technique and the use of a well-type ionization chamber being the most
common.[3][4]

Experimental Protocol: In-Air Calibration of an 1°2|r Source

This protocol describes the "in-air" measurement technique for determining the RAKR of an
192]r HDR source using a calibrated Farmer-type ionization chamber.

Materials:

192]r HDR afterloader system (e.g., Gammamed plus)[4]

Calibrated Farmer-type ionization chamber (e.g., FC-65G) with a build-up cap[4]

Electrometer (e.g., Dosel)[4]

Calibration jig for precise positioning of the source and chamber[4]

Solid water phantoms[4]

Thermometer and barometer

Procedure:

o Setup: Position the ionization chamber and the source guide tube using the calibration jig at
a known distance (e.g., 20-30 cm) in air. The setup should minimize scatter from the floor,
walls, and other objects.

o Chamber Preparation: Attach the appropriate build-up cap to the ionization chamber to
ensure charged particle equilibrium for the 1°2Ir photon spectrum.[6] A wall + cap thickness of
0.3 g/cmz is recommended.[6]
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e Measurement:
o Program the afterloader to position the 1°2|r source at the measurement point.
o Acquire multiple readings from the electrometer for a fixed time.
o Correct the readings for temperature and pressure.

» Multiple Distances: Repeat the measurements at several different source-to-chamber
distances to apply the inverse square law and correct for room scatter.[6]

* RAKR Calculation: The RAKR is calculated using the following formula: RAKR =M * N_k *
K_ Q*k r*k AK* (u_en/p)_a-w Where:

[e]

M is the corrected electrometer reading.

o

N_K is the air kerma calibration factor for the ionization chamber (typically for °Co).

[¢]

K_Q is the beam quality correction factor.[4]

[¢]

k_ris the inverse square correction factor.[4]

[e]

k_AK is the correction factor for the build-up cap.[4]

o

(u_en/p)_a-w is the ratio of mass energy absorption coefficients for air and water.[4]
Experimental Protocol: Calibration using a Well-Type lonization Chamber

Well-type ionization chambers offer a convenient and reproducible method for routine source
calibration.[4][6]

Materials:
e 192Ir HDR afterloader system
o Calibrated well-type ionization chamber (e.g., HDR-1000-Plus)[7][8]

o Electrometer
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Procedure:
e Setup: Insert the source guide tube into the well-type chamber.
¢ Measurement:

o Program the afterloader to send the 1°2Ir source to the measurement position within the
chamber.

o Acquire electrometer readings.

 RAKR Determination: The RAKR is determined by applying the calibration factor specific to
the well-type chamber for 1°2Ir. This calibration factor is traceable to a standards laboratory or
established through cross-calibration with an in-air measurement.[9]

Comparison of Calibration Methods
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Calibration Method

Mean Percentage
Variation from
Manufacturer's
Stated RAKR

Key Advantages

Key
Considerations

Simple, fast, and

Requires a specific

Well-Type Chamber 0.21%][4] ) ) calibration factor for
highly reproducible.[4]
192 [9]
A fundamental method  Requires careful setup
_ that directly measures  to minimize scatter
In-Air Measurement -0.94%[4] ) ) ) )
the desired quantity. and precise distance
[10] measurements.[6]
Requires specific
Can utilize existing phantoms and may
Cylindrical Phantom -0.62%]4] external beam therapy  have less robust
dosimetry equipment. metrological
traceability.[9]
No additional phantom
or chamber needed
Slab Phantom 0.58%][4] beyond those for

external beam

therapy.[4]

Data summarized from a study comparing different calibration procedures.[4]

Quality Assurance (QA)

A comprehensive quality assurance program is crucial to ensure the continued accuracy and

safety of 1°2Ir HDR brachytherapy.[8][11] QA checks should be performed at regular intervals

and after any system maintenance.

QA Checks and Tolerances

© 2025 BenchChem. All rights reserved.

5/12

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
http://www.ssrpm.ch/old/r13hdr-e.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
http://radiationdosimetry.org/files/documents/0000024/82-ncs-rapport-7-calibration-125ir-hdr-sources.pdf
https://pubmed.ncbi.nlm.nih.gov/1870490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
http://www.ssrpm.ch/old/r13hdr-e.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5711225/
https://radiationdosimetry.org/?worker=add_footer&text=This+NCS+report+has+been+&file=files/documents/0000110/312-ncs-report-30-qa-of-brachytherapy-with-afterloaders.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

QA Test Frequency Tolerance

+ 3% of the user's reference

Source Strength Verification Daily/Prior to first treatment

value[9]
Source Positioning Accuracy Quarterly +1mm
Dwell Time Accuracy Quarterly +1%
Timer Linearity and Error Annually +1%
Safety Interlocks Daily Functional
Emergency Retraction Annually Functional

This table provides a general guideline. Specific frequencies and tolerances may vary based
on institutional protocols and regulatory requirements.

Experimental Protocol: Daily Source Strength and Position Reproducibility Check

This protocol outlines a simple daily QA procedure using a well-type chamber and a specialized
insert.

Materials:
e 192]r HDR afterloader system

o Well-type ionization chamber with a dedicated QA insert (e.g., Standard Imaging HDR 1000
Plus with insert)[8]

o Electrometer

Procedure:

o Setup: Place the QA insert into the well-type chamber.
e Source Strength Check:

o Program the afterloader to send the source to a reference dwell position within the insert.
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o Record the electrometer reading and compare it to the expected value based on the
source's decay. The reading should be within the established tolerance.

o Position Reproducibility Check:

o Program the afterloader to send the source to multiple predefined dwell positions within
the insert.

o The electrometer readings at these positions should be consistent with previous
measurements, indicating reproducible source positioning. A deviation of more than 0.5%
should be investigated.[9]

In-Vivo Dosimetry

In-vivo dosimetry (IVD) involves placing dosimeters on or within the patient during treatment to
verify the delivered dose.[12] It is a valuable tool for detecting potential errors and ensuring that
the dose delivered to the tumor and organs at risk (OARS) is as planned.[13][14] International
organizations strongly recommend the use of IVD as part of a quality assurance program in
radiotherapy.[12]

Commonly used detectors for in-vivo dosimetry in 1°2Ir brachytherapy include:

e Thermoluminescent Dosimeters (TLDs): Small, reusable dosimeters that store the absorbed
dose, which is then read out by heating.[12]

e Optically Stimulated Luminescence Dosimeters (OSLDs): Similar to TLDs but are read out
using light. They are becoming increasingly popular due to their re-readability and ease of
use.[14][15]

» Metal-Oxide-Semiconductor Field-Effect Transistors (MOSFETS): Provide an immediate dose
reading but can be more expensive.[14]

e Diodes: Can be used in arrays for real-time dose monitoring.[16]

A study on breast brachytherapy found that IVD-measured skin doses could exceed 10 Gy,
highlighting the importance of verification as this is a risk factor for radiation-associated
complications.[12]
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Dose Calculation Formalism: AAPM TG-43

The American Association of Physicists in Medicine (AAPM) Task Group 43 (TG-43) report and
its updates (TG-43U1) provide the standard formalism for brachytherapy dose calculations.[17]
[18] This formalism allows for the calculation of the dose distribution around a brachytherapy
source based on experimentally or Monte Carlo-derived data.

The 2D dose rate at a point (r, 8) from the source is given by:
D(r,8) =S_k*A*[G_L(r, 8) / G_L(ro, 80)] * g_L(r) * F(r, )

Where:

S_k is the Air-Kerma Strength of the source.[17]

A is the dose rate constant in water.

G_L(r, 0) is the geometry function.

g_L(r) is the radial dose function.

F(r, 8) is the 2D anisotropy function.

The TG-43 formalism relies on pre-calculated consensus datasets for specific source models.
[18][19]
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Caption: Workflow for 192|r source calibration and acceptance.
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Caption: Daily quality assurance workflow for 1°2lr HDR afterloaders.
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Caption: Logical components of the AAPM TG-43 dose calculation formalism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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